Cas no 906186-57-0 (1-(azepan-1-yl)-2-{2-(3,4-dimethoxyphenyl)methyl-1H-1,3-benzodiazol-1-yl}ethan-1-one)

• Product Name: 1-(azepan-1-yl)-2-{2-(3,4-dimethoxyphenyl)methyl-1H-1,3-benzodiazol-1-yl}ethan-1-one
• CAS No: 906186-57-0
• MF: C₂₄H₂₉N₃O₃
• MW: 407.50536608696
• CID: 5426102
• PubChem ID: 16996045
• Update Time: 2025-08-03

1-(azepan-1-yl)-2-{2-(3,4-dimethoxyphenyl)methyl-1H-1,3-benzodiazol-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Z452542050
• 1-(azepan-1-yl)-2-[2-[(3,4-dimethoxyphenyl)methyl]benzimidazol-1-yl]ethanone
• 1-(azepan-1-yl)-2-[2-(3,4-dimethoxybenzyl)-1H-benzimidazol-1-yl]ethanone
• AKOS002329596
• F3365-9454
• STK824789
• 906186-57-0
• 1-(azepan-1-yl)-2-{2-[(3,4-dimethoxyphenyl)methyl]-1H-1,3-benzodiazol-1-yl}ethan-1-one
• 1-(azepan-1-yl)-2-(2-(3,4-dimethoxybenzyl)-1H-benzo[d]imidazol-1-yl)ethanone
• VU0612309-1
• 2-[2-[(3,4-Dimethoxyphenyl)methyl]-1H-benzimidazol-1-yl]-1-(hexahydro-1H-azepin-1-yl)ethanone
• 1-(azepan-1-yl)-2-{2-(3,4-dimethoxyphenyl)methyl-1H-1,3-benzodiazol-1-yl}ethan-1-one

• Inchi： 1S/C24H29N3O3/c1-29-21-12-11-18(15-22(21)30-2)16-23-25-19-9-5-6-10-20(19)27(23)17-24(28)26-13-7-3-4-8-14-26/h5-6,9-12,15H,3-4,7-8,13-14,16-17H2,1-2H3
• InChI Key： NKILRLDUNZGTPR-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCCC1)CN1C(CC2=CC=C(OC)C(OC)=C2)=NC2=CC=CC=C21

Computed Properties

• Exact Mass: 407.22089180g/mol
• Monoisotopic Mass: 407.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 56.6Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 631.4±55.0 °C(Predicted)
• pka: 4.83±0.10(Predicted)

Additional information on 1-(azepan-1-yl)-2-{2-(3,4-dimethoxyphenyl)methyl-1H-1,3-benzodiazol-1-yl}ethan-1-one

Exploring the Versatile Applications of 1-(azepan-1-yl)-2-{2-(3,4-dimethoxyphenyl)methyl-1H-1,3-benzodiazol-1-yl}ethan-1-one (CAS No. 906186-57-0)

The chemical compound 1-(azepan-1-yl)-2-{2-(3,4-dimethoxyphenyl)methyl-1H-1,3-benzodiazol-1-yl}ethan-1-one (CAS No. 906186-57-0) has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This structurally complex molecule features a unique combination of an azepane ring, a dimethoxyphenyl group, and a benzodiazole moiety, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor and its role in modulating cellular signaling pathways.

One of the most intriguing aspects of 1-(azepan-1-yl)-2-{2-(3,4-dimethoxyphenyl)methyl-1H-1,3-benzodiazol-1-yl}ethan-1-one is its structural similarity to known bioactive compounds. The presence of the benzodiazole core, which is commonly found in drugs targeting central nervous system disorders, suggests potential applications in neurology. Recent studies have explored its interactions with G-protein coupled receptors (GPCRs), a hot topic in current drug discovery efforts. The compound's lipophilic properties, conferred by the dimethoxyphenyl and azepane groups, may contribute to enhanced blood-brain barrier penetration.

From a synthetic chemistry perspective, the preparation of 1-(azepan-1-yl)-2-{2-(3,4-dimethoxyphenyl)methyl-1H-1,3-benzodiazol-1-yl}ethan-1-one presents interesting challenges that have attracted attention in organic chemistry forums. The key steps typically involve N-alkylation of the benzodiazole nitrogen, followed by amide bond formation with the azepane derivative. These synthetic routes are frequently discussed in research papers focusing on heterocyclic compound synthesis, a trending topic in pharmaceutical chemistry.

The potential applications of CAS 906186-57-0 extend beyond medicinal chemistry. Material scientists have investigated its use as a fluorescent probe due to the inherent photophysical properties of the benzodiazole unit. This aligns with current research trends in bioimaging and diagnostic tools development. The compound's electron-rich aromatic system makes it a candidate for organic electronic materials, particularly in the development of OLEDs (organic light-emitting diodes).

Quality control and analytical characterization of 1-(azepan-1-yl)-2-{2-(3,4-dimethoxyphenyl)methyl-1H-1,3-benzodiazol-1-yl}ethan-1-one typically employ advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods are crucial for ensuring the compound's purity, especially when used in pharmaceutical research. The growing demand for high-purity specialty chemicals has made proper characterization protocols a frequently searched topic among researchers.

In the context of drug discovery, the pharmacokinetic properties of 906186-57-0 are of particular interest. Computational chemistry studies suggest that the compound may exhibit favorable ADME profiles (absorption, distribution, metabolism, and excretion), though experimental validation is ongoing. This aligns with current pharmaceutical industry trends toward in silico drug design and predictive modeling, topics that generate significant discussion in scientific communities.

The safety profile and toxicological aspects of 1-(azepan-1-yl)-2-{2-(3,4-dimethoxyphenyl)methyl-1H-1,3-benzodiazol-1-yl}ethan-1-one are currently under investigation in various research institutions. Preliminary data suggest that proper handling procedures should be followed, as with all research chemicals. This underscores the importance of laboratory safety protocols, a perennial concern in chemical research and a frequently searched topic among new researchers.

Looking toward future applications, the compound's potential in combination therapies is being explored, particularly in areas where multi-target drugs show promise. The structural flexibility of 906186-57-0 allows for various modifications, making it a valuable scaffold for structure-activity relationship studies. These aspects connect with current trends in personalized medicine and targeted drug delivery systems.

From a commercial perspective, the availability of 1-(azepan-1-yl)-2-{2-(3,4-dimethoxyphenyl)methyl-1H-1,3-benzodiazol-1-yl}ethan-1-one from specialty chemical suppliers has increased in recent years, reflecting growing research interest. The compound is typically offered in milligram to gram quantities for research purposes, with pricing reflecting its complexity and purity grade. This mirrors the broader market trend toward custom synthesis services for research compounds.

In conclusion, CAS 906186-57-0 represents an interesting case study in modern chemical research, bridging medicinal chemistry, materials science, and analytical methodology. Its diverse potential applications and complex structure make it a compelling subject for ongoing research across multiple disciplines. As investigation continues, we can anticipate new insights into this compound's properties and possible applications in various scientific and technological fields.